Cas no 2228921-50-2 (5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine)

5-(2-Chloro-3,6-difluorophenyl)-1H-imidazol-2-amine is a fluorinated imidazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a chloro- and difluoro-substituted phenyl ring linked to an imidazole-2-amine core, offering unique electronic and steric properties for targeted interactions. The compound's fluorine and chlorine substituents enhance its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Its imidazole moiety provides a versatile scaffold for further functionalization, enabling the development of bioactive molecules. This compound is particularly useful in the synthesis of heterocyclic compounds with potential antimicrobial or kinase inhibitory activity. High purity and well-defined reactivity ensure consistent performance in synthetic applications.

5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine structure

2228921-50-2 structure

Product Name:5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine

CAS No:2228921-50-2

MF:C₉H₆ClF₂N₃

MW:229.613847255707

CID:6200516

PubChem ID:165851148

Update Time:2025-05-19

5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine
- 2228921-50-2
- EN300-1993964
- Inchi： 1S/C9H6ClF2N3/c10-8-5(12)2-1-4(11)7(8)6-3-14-9(13)15-6/h1-3H,(H3,13,14,15)
- InChI Key： BSUVHOZZISCOJO-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=C(C=1C1=CN=C(N)N1)F)F

Computed Properties

Exact Mass: 229.0218312g/mol
Monoisotopic Mass: 229.0218312g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 54.7Å²

5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1993964-1g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	1g	$1172.0	2023-09-16
Enamine	EN300-1993964-5g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	5g	$3396.0	2023-09-16
Enamine	EN300-1993964-10g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	10g	$5037.0	2023-09-16
Enamine	EN300-1993964-0.05g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	0.05g	$983.0	2023-09-16
Enamine	EN300-1993964-0.1g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	0.1g	$1031.0	2023-09-16
Enamine	EN300-1993964-0.25g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	0.25g	$1078.0	2023-09-16
Enamine	EN300-1993964-0.5g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	0.5g	$1124.0	2023-09-16
Enamine	EN300-1993964-1.0g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	1g	$1172.0	2023-05-27
Enamine	EN300-1993964-2.5g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	2.5g	$2295.0	2023-09-16
Enamine	EN300-1993964-5.0g	5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine	2228921-50-2	5g	$3396.0	2023-05-27

5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine Related Literature

1. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
3. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

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4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

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5. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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Additional information on 5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine

5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine: A Comprehensive Overview

The compound 5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine, identified by the CAS number CAS No. 2228921-50-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds containing two nitrogen atoms. The presence of chlorine and fluorine substituents in its structure imparts unique electronic and physical properties, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine in the development of advanced materials, particularly in the field of optoelectronics. Its ability to form stable coordination complexes with transition metals has been explored for applications in light-emitting diodes (LEDs) and solar cells. The compound's electronic properties, including its band gap and charge transport characteristics, have been extensively studied using computational chemistry methods such as density functional theory (DFT). These studies have provided valuable insights into its potential as a building block for next-generation electronic devices.

In addition to its electronic applications, CAS No. 2228921-50-2 has also been investigated for its biological activity. Researchers have explored its potential as a ligand in metalloenzyme mimicry and catalysis. The compound's ability to coordinate with metal ions such as copper and zinc has been leveraged to design catalysts for various organic transformations, including oxidation and reduction reactions. These findings underscore its versatility as a versatile building block in both material science and biochemistry.

The synthesis of 5-(2-chloro-3,6-difluorophenyl)-1H-imidazol-2-amine involves a multi-step process that typically begins with the preparation of the imidazole ring followed by substitution reactions to introduce the halogen substituents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product.

From an environmental perspective, the stability and biodegradability of CAS No. 22897447 (another identifier for this compound) have been assessed to ensure its safe handling and disposal in industrial settings. Regulatory frameworks governing chemical safety have played a crucial role in guiding research on this compound, ensuring that its applications align with global sustainability goals.

In conclusion, 5-(chloro-fluoro-substituted imidazole derivative) represents a cutting-edge material with diverse applications across multiple disciplines. Its unique chemical properties, coupled with ongoing research into its synthesis and applications, position it as a key player in the development of advanced technologies. As scientific understanding of this compound continues to grow, it is anticipated that new breakthroughs will emerge, further solidifying its importance in both academic and industrial contexts.